Cas no 1994523-54-4 (2-Pentanesulfonyl chloride, 5-methoxy-)

• Product Name: 2-Pentanesulfonyl chloride, 5-methoxy-
• CAS No: 1994523-54-4
• MF: C₆H₁₃ClO₃S
• MW: 200.683620214462
• CID: 5286018
• Update Time: 2025-11-01

2-Pentanesulfonyl chloride, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanesulfonyl chloride, 5-methoxy-

• Inchi： 1S/C6H13ClO3S/c1-6(11(7,8)9)4-3-5-10-2/h6H,3-5H2,1-2H3
• InChI Key： VRRGXJGJFLDTIQ-UHFFFAOYSA-N
• SMILES： CC(S(Cl)(=O)=O)CCCOC

Additional information on 2-Pentanesulfonyl chloride, 5-methoxy-

Introduction to 2-Pentanesulfonyl chloride, 5-methoxy- (CAS No. 1994523-54-4)

2-Pentanesulfonyl chloride, 5-methoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 1994523-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a methoxy group at the fifth position of the pentane chain introduces unique electronic and steric properties, making it a valuable building block for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride functional group in 2-Pentanesulfonyl chloride, 5-methoxy- is particularly noteworthy due to its reactivity in forming sulfonamides, sulfonates, and other derivatives that are pivotal in drug development. Sulfonyl chlorides are known for their ability to react with amines and alcohols, facilitating the introduction of sulfonamide linkages, which are common motifs in many therapeutic agents. This reactivity makes 2-Pentanesulfonyl chloride, 5-methoxy- a versatile intermediate in the synthesis of complex pharmaceutical molecules.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl chlorides in the development of novel drugs. For instance, sulfonyl derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The methoxy group in 2-Pentanesulfonyl chloride, 5-methoxy- can influence the pharmacokinetic and pharmacodynamic properties of the final drug product, making it a critical consideration during drug design and optimization.

In the realm of synthetic organic chemistry, 2-Pentanesulfonyl chloride, 5-methoxy- serves as a key precursor in the preparation of more complex structures. Its unique structural features allow for diverse synthetic pathways, enabling chemists to explore various modifications and functionalizations. This flexibility is particularly valuable in drug discovery pipelines where rapid and efficient synthesis of analogues is essential for identifying lead compounds.

One of the most compelling aspects of 2-Pentanesulfonyl chloride, 5-methoxy- is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including viral replication and cancer progression. Inhibiting these enzymes with sulfonamide-based drugs has been a successful strategy in treating diseases such as HIV and cancer. The reactivity of sulfonyl chlorides allows for the facile introduction of sulfonamide groups into potential inhibitors, making compounds like 2-Pentanesulfonyl chloride, 5-methoxy- indispensable tools in this area of research.

Moreover, the pharmaceutical industry has increasingly turned its attention to natural product-inspired drug design. Many successful drugs on the market today are derived from natural compounds or inspired by their structures. Sulfonyl chlorides derived from natural precursors can provide novel scaffolds for drug discovery. The specific arrangement of atoms in 2-Pentanesulfonyl chloride, 5-methoxy-, including its methoxy substituent at the fifth carbon position, offers a unique starting point for designing molecules with enhanced biological activity.

The synthesis of 2-Pentanesulfonyl chloride, 5-methoxy- typically involves multi-step reactions starting from commercially available pentane derivatives. The introduction of the sulfonyl chloride functionality requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to perform these transformations more efficiently and with less environmental impact.

In conclusion,2-Pentanesulfonyl chloride, 5-methoxy- (CAS No. 1994523-54-4) is a compound of significant interest due to its utility as an intermediate in pharmaceutical synthesis. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for sulfonyl derivatives,2-Pentanesulfonyl chloride, 5-methoxy- is likely to remain an important compound in both academic and industrial settings.